Cas no 2172183-30-9 (1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 2172183-30-9
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 6612180
• PubChem ID: 165845409
• Update Time: 2025-10-05

1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol
• 2172183-30-9
• EN300-1630757

• Inchi： 1S/C11H22O2/c1-9(2)5-6-11(13,7-9)10(3,4)8-12/h12-13H,5-8H2,1-4H3
• InChI Key： XKSYUMUQINZXML-UHFFFAOYSA-N
• SMILES： OC1(C(C)(C)CO)CCC(C)(C)C1

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol

1-(1-Hydroxy-2-Methylpropan-2-yl)-3,3-Dimethylcyclopentan-1-ol: A Comprehensive Overview

The compound 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol (CAS No. 2172183-30-9) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is notable for its stereochemistry and functional groups, which make it a valuable subject for research and potential applications in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol consists of a cyclopentane ring substituted with hydroxyl and methyl groups. The presence of multiple methyl groups at the 3-position of the cyclopentane ring introduces steric hindrance, which can influence the compound's reactivity and physical properties. The hydroxyl group at the 1-position adds to the molecule's polarity and hydrogen bonding capabilities, making it suitable for various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's solubility, stability, and bioavailability.

Synthesis and Characterization

The synthesis of 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol involves multi-step organic reactions, often utilizing catalytic processes to achieve high yields. Researchers have explored various methodologies, including enantioselective catalysis and ring-opening reactions, to synthesize this compound efficiently. Advanced characterization techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been employed to confirm the compound's structure and purity. These studies have provided insights into the stereochemical outcomes of the synthesis process.

Applications in Pharmaceutical Sciences

One of the most promising applications of 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1-ol lies in its potential as a chiral building block in drug discovery. Its unique stereochemistry makes it an ideal candidate for constructing complex molecules with specific pharmacological activities. Recent research has demonstrated its utility in synthesizing bioactive compounds with anti-inflammatory and anticancer properties. Additionally, its role as an intermediate in natural product synthesis has been explored extensively.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are increasingly focusing on green chemistry approaches for synthesizing compounds like 1-(1-hydroxy-2-methylpropan-2-yl)-3,3-dimethylcyclopentan-1 ol. Biocatalytic methods using enzymes or microorganisms have shown promise in reducing waste generation and energy consumption during production. Furthermore, studies on the biodegradation pathways of this compound have provided insights into its environmental fate and potential risks.

Recent Research Developments

In recent years, advancements in computational chemistry have enabled detailed modeling of 1-(1-hydroxy -methylpropan - yl)-dimethylcyclopentanol's interactions with biological systems. Molecular docking studies have revealed potential binding affinities with key enzymes involved in metabolic pathways. Additionally, machine learning algorithms have been employed to predict its physicochemical properties accurately without extensive experimental work.

Conclusion

1-(1-hydroxy -methylpropan - yl)-dimethylcyclopentanol (CAS No. 2172183 - 30 -9) stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure provides a foundation for innovative research in pharmaceuticals, agrochemicals, and sustainable chemistry practices. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovations.